theoretical melting point of N-cyclohexyl-2-methylbenzamide
theoretical melting point of N-cyclohexyl-2-methylbenzamide
An In-Depth Technical Guide to the Theoretical Melting Point of N-cyclohexyl-2-methylbenzamide
Abstract
Introduction: The Significance of Melting Point in Scientific Research
N-cyclohexyl-2-methylbenzamide is a substituted amide featuring a cyclohexyl ring and a methyl-substituted benzene ring attached to the amide functionality. The melting point of such a compound is governed by the intricate interplay of intermolecular forces, molecular symmetry, and conformational flexibility. In drug development, a compound's melting point can influence its solubility and dissolution rate, which are key parameters for bioavailability. For materials scientists, the melting point is a primary indicator of a material's thermal stability and processing conditions.
This guide will provide a detailed, step-by-step approach to understanding and predicting the melting point of N-cyclohexyl-2-methylbenzamide from a theoretical standpoint. We will explore the "why" behind the predictive methods, offering insights into their underlying assumptions and limitations.
Structural Analysis of N-cyclohexyl-2-methylbenzamide and its Impact on Melting Point
The melting process involves providing sufficient energy to overcome the forces holding the molecules in a fixed crystal lattice, allowing them to transition into a disordered liquid state. The key structural features of N-cyclohexyl-2-methylbenzamide that influence its melting point are:
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The Amide Functional Group: The amide linkage is capable of forming strong hydrogen bonds (N-H---O=C), which are significant contributors to the stability of the crystal lattice. This is a primary factor that generally leads to higher melting points in amides compared to non-hydrogen bonding analogs.
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The Benzene Ring: The aromatic ring can participate in π-π stacking interactions, another important non-covalent interaction that stabilizes the crystal packing.
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The Cyclohexyl Ring: This bulky, non-planar aliphatic ring influences the molecule's ability to pack efficiently in a crystal lattice. Its conformational flexibility (chair and boat conformations) can lead to a less ordered solid state, potentially lowering the melting point compared to a more planar molecule.
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The 2-Methyl Group: The ortho-methyl group on the benzene ring introduces steric hindrance, which can disrupt the planarity of the benzamide moiety and affect both hydrogen bonding and π-π stacking efficiency. This disruption can lead to a lower melting point compared to its non-methylated counterpart, N-cyclohexylbenzamide.
Theoretical Methodologies for Melting Point Prediction
The prediction of a molecule's melting point can be approached from several theoretical angles, ranging from empirical models to first-principles-based simulations.
Quantitative Structure-Property Relationship (QSPR) Models
QSPR models are statistical and machine learning models that correlate a molecule's physicochemical properties with its structural features, known as molecular descriptors. These descriptors can be simple (e.g., molecular weight) or complex (e.g., topological indices, quantum chemical parameters).
Conceptual Workflow for QSPR Prediction:
The following diagram illustrates a typical workflow for developing and applying a QSPR model for melting point prediction.
Caption: A generalized workflow for predicting melting points using QSPR models.
Application to N-cyclohexyl-2-methylbenzamide:
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Descriptor Calculation: For N-cyclohexyl-2-methylbenzamide, we would calculate descriptors such as molecular weight, number of hydrogen bond donors and acceptors, solvent accessible surface area, and various topological indices.
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Model Application: These descriptors would then be fed into a pre-existing, validated QSPR model for melting point prediction of organic compounds. The output would be a predicted melting point.
Thermodynamic Approaches: The Gibbs-Helmholtz Equation
From a thermodynamic perspective, at the melting point (Tm), the Gibbs free energy change of fusion (ΔGfus) is zero. The Gibbs-Helmholtz equation relates the Gibbs free energy to the enthalpy (ΔHfus) and entropy (ΔSfus) of fusion:
ΔGfus = ΔHfus - TmΔSfus
At the melting point, ΔGfus = 0, so the equation can be rearranged to:
Tm = ΔHfus / ΔSfus
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Enthalpy of Fusion (ΔHfus): Represents the energy required to break the intermolecular forces in the crystal lattice. It is influenced by the strength of hydrogen bonds, van der Waals forces, and π-π stacking.
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Entropy of Fusion (ΔSfus): Represents the increase in disorder as the substance transitions from a highly ordered crystal to a disordered liquid. It is affected by molecular symmetry and conformational flexibility.
The Joback Method: A Group Contribution Approach
The Joback method is a group contribution method used to estimate various thermophysical properties, including the melting point. It is an empirical method that assigns numerical values to different functional groups within a molecule. While not highly accurate, it can provide a useful first approximation.
For N-cyclohexyl-N-methyl-benzamide, a close analog lacking the 2-methyl group, a Joback-calculated melting point is 363.74 K (90.59 °C)[1]. The addition of the 2-methyl group in our target molecule would likely lead to a slightly different predicted value, potentially lower due to the disruption of crystal packing.
Table 1: Comparison of Physicochemical Properties of N-cyclohexyl-2-methylbenzamide and Related Analogs
| Compound | Molecular Formula | Molecular Weight ( g/mol ) | Key Structural Differences | Experimental/Calculated Melting Point (°C) |
| N-cyclohexyl-2-methylbenzamide | C15H21NO | 231.34 | Target Molecule | Not Found (Theoretical Target) |
| N-cyclohexylbenzamide | C13H17NO | 203.28 | Lacks both methyl groups[2][3] | Not Found |
| N-cyclohexyl-N-methyl-benzamide | C14H19NO | 217.31 | Lacks the 2-methyl group on the benzene ring[1] | 90.59 (Calculated)[1] |
| N-cyclohexyl-2-hydroxybenzamide | C13H17NO2 | 219.28 | Has a 2-hydroxy group instead of a 2-methyl group[4] | 79 (Experimental)[4] |
A Practical Workflow for Theoretical Melting Point Estimation
The following protocol outlines a systematic approach for a researcher to estimate the melting point of a novel compound like N-cyclohexyl-2-methylbenzamide.
Step-by-Step Protocol:
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In Silico Molecular Modeling:
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Construct the 3D structure of N-cyclohexyl-2-methylbenzamide using molecular modeling software (e.g., Avogadro, ChemDraw).
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Perform a geometry optimization using a suitable computational method (e.g., a semi-empirical method like PM7 or a density functional theory (DFT) method like B3LYP/6-31G*) to obtain a low-energy conformation.
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Molecular Descriptor Calculation:
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Use software like PaDEL-Descriptor or Mordred to calculate a wide range of molecular descriptors from the optimized 3D structure.
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Application of a Publicly Available QSPR Model:
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Identify a suitable, validated QSPR model for melting point prediction from the literature or online repositories.
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Input the calculated descriptors for N-cyclohexyl-2-methylbenzamide into the model to obtain a predicted melting point.
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Group Contribution Method Estimation:
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Use a group contribution method like the Joback method, either through specialized software or manual calculation, to estimate the enthalpy and entropy of fusion, and subsequently the melting point.
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Comparative Analysis with Analogs:
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Search for experimentally determined melting points of structurally similar compounds (as shown in Table 1).
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Analyze the structural differences and their likely effects on the melting point to qualitatively refine the theoretical predictions. For instance, the experimental melting point of N-cyclohexyl-2-hydroxybenzamide (79 °C) provides a useful, albeit imperfect, reference point[4].
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Conclusion and Future Outlook
The theoretical prediction of a molecule's melting point is a complex yet invaluable tool in modern chemical research. In the absence of an experimentally determined value for N-cyclohexyl-2-methylbenzamide, a multi-faceted approach combining QSPR modeling, thermodynamic estimations, and comparative analysis with known analogs provides the most robust pathway to a reliable estimate.
It is crucial for researchers to understand that all predictive models have inherent limitations and are most powerful when used in conjunction with chemical intuition and a thorough understanding of the underlying physical principles. The methodologies outlined in this guide provide a solid foundation for any scientist or researcher tasked with predicting the melting point of a novel organic compound. The ultimate validation of these theoretical endeavors will, of course, be the eventual experimental determination of the melting point of N-cyclohexyl-2-methylbenzamide.
References
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The Good Scents Company. N-(2-methyl cyclohexyl)-2,3,4,5,6-pentafluorobenzamide. Available from: [Link]
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Chemsrc. 2-Amino-N-cyclohexyl-N-methylbenzylamine. Available from: [Link]
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Cheméo. Chemical Properties of N-cyclohexyl-N-methyl-benzamide. Available from: [Link]
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Fisher Scientific. N-Cyclohexyl-2-methoxy-N-methylbenzamide, 97%, Thermo Scientific. Available from: [Link]
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PubChem - National Institutes of Health. N-Cyclohexylbenzamide. Available from: [Link]
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PubChem - National Institutes of Health. N-Cyclohexyl-2-fluoro-N-methylbenzamide. Available from: [Link]
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Stenutz. N-cyclohexyl-2-hydroxybenzamide. Available from: [Link]
